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Compound of Interest

Compound Name: Ethyl 11(E)-octadecenoate

Cat. No.: B8071293 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, no specific

data regarding the preliminary biological activity of Ethyl vaccenate could be located. As a

result, the requested in-depth technical guide, including quantitative data, experimental

protocols, and signaling pathway visualizations, cannot be generated at this time.

Ethyl vaccenate, also known as ethyl (Z)-octadec-11-enoate, is the ethyl ester of vaccenic acid,

a naturally occurring trans fatty acid. While information on the parent compound, vaccenic acid,

and other fatty acid esters is available, dedicated studies on the biological effects of Ethyl

vaccenate itself appear to be absent from the public domain.

Chemical databases such as PubChem confirm the existence and structure of Ethyl cis-

vaccenate but do not contain any associated biological activity data.[1] Extensive searches for

in vitro or in vivo studies investigating its potential cytotoxic, anti-inflammatory, antioxidant,

antimicrobial, or other pharmacological properties yielded no relevant results.

The scientific literature contains numerous studies on "ethyl acetate extracts" of various plants

and microorganisms. It is crucial to distinguish these from studies on the pure compound "Ethyl

vaccenate." Ethyl acetate is a common solvent used in extraction processes, and the resulting

extracts contain a complex mixture of substances, with their biological activities arising from the

combined or synergistic effects of these components. Therefore, data from such studies cannot

be attributed to Ethyl vaccenate alone.

Without any primary research data, it is impossible to fulfill the core requirements of the

requested technical guide. This includes:
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Data Presentation: No quantitative data (e.g., IC50, EC50 values) are available to

summarize in tables.

Experimental Protocols: No specific experimental methodologies for assessing the biological

activity of Ethyl vaccenate have been published.

Visualization: In the absence of any identified mechanism of action or biological effect, no

signaling pathways or experimental workflows involving Ethyl vaccenate can be depicted.

Conclusion for Researchers, Scientists, and Drug Development Professionals:

The preliminary biological activity of Ethyl vaccenate represents a significant gap in the current

scientific knowledge. For researchers interested in the pharmacological potential of fatty acid

esters, this compound remains an unexplored area. Future studies would need to be initiated to

determine any potential bioactivity. Such research would involve in vitro screening across

various cell lines and assays to identify any cytotoxic, anti-proliferative, anti-inflammatory, or

other effects. Following any promising in vitro results, further investigation into the mechanism

of action and in vivo efficacy would be warranted. Until such studies are conducted and

published, no in-depth technical guide on the biological activity of Ethyl vaccenate can be

provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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